molecular formula C16H19N3S B11361097 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole

2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole

Cat. No.: B11361097
M. Wt: 285.4 g/mol
InChI Key: NIDZDHIKKUTYJR-UHFFFAOYSA-N
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Description

2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole is a heterocyclic compound that belongs to the class of imidazo[2,1-b][1,3,4]thiadiazoles. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. The unique structure of 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole makes it a valuable compound in medicinal chemistry and drug development.

Properties

Molecular Formula

C16H19N3S

Molecular Weight

285.4 g/mol

IUPAC Name

2-butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole

InChI

InChI=1S/C16H19N3S/c1-4-5-6-15-18-19-10-14(17-16(19)20-15)13-8-7-11(2)9-12(13)3/h7-10H,4-6H2,1-3H3

InChI Key

NIDZDHIKKUTYJR-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=NN2C=C(N=C2S1)C3=C(C=C(C=C3)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method involves the reaction of 2-aminobenzothiazole with a suitable aldehyde or ketone in the presence of a catalyst. The reaction is usually carried out in a solvent such as ethanol or acetonitrile, and the temperature is maintained between 60-80°C. The product is then purified using column chromatography or recrystallization techniques .

Industrial Production Methods

In an industrial setting, the production of 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole may involve large-scale batch or continuous flow processes. The use of automated reactors and advanced purification systems ensures high yield and purity of the final product. The reaction conditions are optimized to minimize by-products and reduce production costs .

Chemical Reactions Analysis

Types of Reactions

2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions include sulfoxides, sulfones, reduced derivatives, and various substituted imidazo[2,1-b][1,3,4]thiadiazoles .

Mechanism of Action

The mechanism of action of 2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole involves its interaction with specific molecular targets and pathways:

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-Butyl-6-(2,4-dimethylphenyl)imidazo[2,1-b][1,3,4]thiadiazole is unique due to its specific substituents, which confer distinct biological activities and chemical properties. Its butyl and dimethylphenyl groups enhance its lipophilicity and binding affinity to molecular targets, making it a promising candidate for drug development .

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